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Compound of Interest

Compound Name: Protein Kinase C (19-31)

Cat. No.: B612545

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the proper handling, dissolution, and
storage of Protein Kinase C (19-31) peptide, a widely used pseudosubstrate inhibitor of
Protein Kinase C (PKC). Adherence to these guidelines is crucial for maintaining the peptide's
integrity and ensuring reproducible experimental outcomes.
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Peptide Name

Protein Kinase C (19-31),
[Ser25] Protein Kinase C (19-
31)

Sequence

H-Arg-Phe-Ala-Arg-Lys-Gly-
Ser-Leu-Arg-GIn-Lys-Asn-Val-
OH

One-Letter Sequence

RFARKGSLRQKNV

Molecular Weight ~1559.8 g/mol (as free base)
Typically supplied as a
_ lyophilized powder, often as a
Formulation )
trifluoroacetate (TFA) or
acetate salt.
Purity >95%
White to off-white lyophilized
Appearance

powder.

Primary Application

A potent substrate for Protein
Kinase C, used in in-vitro
kinase assays to measure
PKC activity. It acts as a

competitive inhibitor by

mimicking the pseudosubstrate

regulatory domain of PKCa.

Storage and Stability

Proper storage of the Protein Kinase C (19-31) peptide is critical to prevent degradation and

ensure its activity. The following table summarizes the recommended storage conditions for

both the lyophilized powder and reconstituted solutions.
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Storage Recommended

Form . Notes
Temperature Duration

N Keep desiccated and
Lyophilized Powder -20°C or colder Up to 3 years ]
protected from light.

Reconstituted in Aliguot to minimize
-80°C Up to 1 year

DMSO freeze-thaw cycles.

For shorter-term

storage, aliquot to

-20°C Up to 1 month )
avoid repeated freeze-
thaw cycles.
Aliquot to minimize
Reconstituted in freeze-thaw cycles.
) -80°C Up to 6 months ] ) )
Sterile Water Use high-purity, sterile
water.
Prone to microbial
contamination; filter-
-20°C Up to 1 month sterilize and handle

under sterile

conditions.

Note on Freeze-Thaw Cycles: Repeated freezing and thawing of peptide solutions can lead to
degradation and loss of activity. It is highly recommended to aliquot the stock solution into
single-use volumes before freezing.

Reconstitution Protocol

This protocol provides a step-by-step guide for reconstituting 1 mg of lyophilized Protein
Kinase C (19-31) peptide to a stock concentration of 1 mM.

Materials:
e Lyophilized Protein Kinase C (19-31) peptide (1 mg)

o High-purity Dimethyl Sulfoxide (DMSO) or sterile, nuclease-free water
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o Vortex mixer

¢ Microcentrifuge

 Sterile polypropylene microcentrifuge tubes
Procedure:

e Pre-equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room
temperature for 15-20 minutes. This prevents condensation from forming on the peptide,
which can affect its stability.

o Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is at the
bottom.

e Solvent Addition: To prepare a 1 mM stock solution from 1 mg of peptide (MW ~1559.8 g/mol
), you will need to add 641 pL of solvent.

o Carefully add 641 pL of either DMSO or sterile water to the vial.
 Dissolution:
o Gently vortex the vial for 10-20 seconds to dissolve the peptide.

o Visually inspect the solution to ensure that the peptide has completely dissolved. If
necessary, brief sonication in a water bath can aid in dissolving the peptide.

 Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 pL) in sterile
polypropylene microcentrifuge tubes.

o Store the aliquots at -80°C for long-term storage or -20°C for short-term use as indicated
in the table above.

Experimental Protocols
In Vitro Protein Kinase C Activity Assay
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This protocol describes a general method for measuring the activity of Protein Kinase C using
the [Ser25]PKC (19-31) peptide as a substrate. This assay is based on the transfer of the y-
phosphate from [y-32P]JATP to the serine residue on the peptide substrate by PKC.

Materials:

Recombinant Protein Kinase C enzyme

e [Ser25]PKC (19-31) peptide stock solution (1 mM)

o [y-2P]ATP

o Kinase assay buffer (e.g., 20 mM Tris-HCI, pH 7.5, 10 mM MgClz, 1 mM CaCl2)
e Phosphatidylserine and Diacylglycerol (for PKC activation)

e 25% Trichloroacetic acid (TCA)

e Phosphocellulose paper

« Scintillation counter and scintillation fluid

Procedure:

e Prepare the Reaction Mixture: In a microcentrifuge tube, prepare the kinase reaction mixture.
The final volume is typically 25-50 pL. The final concentrations of the components should be
optimized for the specific PKC isoform and experimental conditions. A typical reaction
mixture includes:

o Kinase assay buffer
o Activators (e.g., phosphatidylserine, diacylglycerol)
o [Ser25]PKC (19-31) peptide (final concentration of 10-50 uM)

o Recombinant PKC enzyme
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« Initiate the Reaction: Add [y-32P]ATP to the reaction mixture to a final concentration of 10-100
MM to start the reaction.

e [ncubation: Incubate the reaction mixture at 30°C for 10-30 minutes. The incubation time
should be within the linear range of the enzyme kinetics.

» Stop the Reaction: Terminate the reaction by adding an equal volume of 25% TCA.
¢ Spotting and Washing:
o Spot an aliquot of the reaction mixture onto a phosphocellulose paper square.

o Wash the phosphocellulose paper three times with 75 mM phosphoric acid to remove
unincorporated [y-32P]ATP.

e Quantification:
o Place the washed phosphocellulose paper in a scintillation vial with scintillation fluid.
o Measure the amount of 32P incorporated into the peptide using a scintillation counter.

Visualizations
Protein Kinase C Signaling Pathway
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Caption: The PKC signaling pathway and the inhibitory action of the PKC (19-31) peptide.
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Experimental Workflow for Using PKC (19-31) Peptide
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Caption: A typical experimental workflow for an in vitro kinase assay using PKC (19-31)
peptide.

 To cite this document: BenchChem. [Application Notes and Protocols: Protein Kinase C (19-
31) Peptide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612545#dissolving-and-storing-protein-kinase-c-19-
31-peptide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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